Cas no 1820704-38-8 (4-(4,4-dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride)

• Product Name: 4-(4,4-dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride
• CAS No: 1820704-38-8
• MF: C₁₀H₁₉Cl₂N₃
• MW: 252.183960199356
• MDL: MFCD29034142
• CID: 4620703
• PubChem ID: 119057048
• Update Time: 2025-11-02

4-(4,4-dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride
• Z2230911109
• 4-(4,4-dimethylpyrrolidin-3-yl)-1-methylpyrazole;dihydrochloride

• MDL： MFCD29034142
• Inchi： 1S/C10H17N3.2ClH/c1-10(2)7-11-5-9(10)8-4-12-13(3)6-8;;/h4,6,9,11H,5,7H2,1-3H3;2*1H
• InChI Key： URLSEPZSDVFTER-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C2C=NN(C)C=2)C(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 29.8

Additional information on 4-(4,4-dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride

Research Brief on 4-(4,4-dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride (CAS: 1820704-38-8)

The compound 4-(4,4-dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride (CAS: 1820704-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-pyrazole scaffold, is being investigated for its potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and oncology. The dihydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further development.

Recent studies have focused on elucidating the pharmacological profile of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent and selective modulator of specific neurotransmitter receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study demonstrated that 4-(4,4-dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride exhibits high binding affinity and favorable pharmacokinetic properties in preclinical models, suggesting its potential as a lead compound for further optimization.

In addition to its CNS applications, this compound has also shown promise in oncology research. A recent study published in Cancer Research explored its mechanism of action as an inhibitor of key signaling pathways involved in tumor proliferation. The results indicated that the compound effectively suppresses the growth of certain cancer cell lines, particularly those with mutations in the RAS pathway. These findings underscore the versatility of 4-(4,4-dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride and its potential as a multi-target therapeutic agent.

The synthesis and characterization of this compound have also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. The authors emphasized the scalability of this method, which is critical for transitioning from laboratory-scale production to industrial manufacturing. This advancement is expected to facilitate further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's metabolic stability and potential off-target effects require further investigation. Ongoing studies are employing advanced techniques such as cryo-EM and molecular dynamics simulations to better understand its interactions with biological targets. These efforts aim to refine the compound's structure-activity relationship and enhance its therapeutic index.

In conclusion, 4-(4,4-dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride (CAS: 1820704-38-8) represents a compelling area of research in chemical biology and drug discovery. Its dual potential in CNS disorders and oncology, coupled with recent advancements in synthesis and characterization, positions it as a molecule of significant interest. Future studies will likely focus on translational research to evaluate its efficacy and safety in clinical settings, paving the way for potential therapeutic applications.